Cas no 2172274-84-7 (3-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-methylformamido)propanoic acid)

• Product Name: 3-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-methylformamido)propanoic acid
• CAS No: 2172274-84-7
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5831750
• PubChem ID: 165529865
• Update Time: 2025-10-29

3-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-methylformamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-methylformamido)propanoic acid
• 2172274-84-7
• 3-(1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclohexyl}-N-methylformamido)propanoic acid
• EN300-1495288

• Inchi： 1S/C27H32N2O5/c1-29(16-13-24(30)31)25(32)27(14-7-2-8-15-27)18-28-26(33)34-17-23-21-11-5-3-9-19(21)20-10-4-6-12-22(20)23/h3-6,9-12,23H,2,7-8,13-18H2,1H3,(H,28,33)(H,30,31)
• InChI Key： HBIGASKVIWEPIE-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCCC1)N(C)CCC(=O)O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-methylformamido)propanoic acid

Introduction to 3-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-methylformamido)propanoic Acid (CAS No. 2172274-84-7)

3-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-methylformamido)propanoic acid, identified by its CAS number 2172274-84-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 3-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-methylformamido)propanoic acid is characterized by its complex arrangement of functional groups, including an amino group, a carboxylic acid moiety, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. These features contribute to its unique chemical properties and biological interactions, which are being thoroughly investigated in various research settings.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurological disorders. The structural complexity of 3-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-methylformamido)propanoic acid suggests that it may possess the ability to interact with multiple targets within these pathways, potentially leading to the discovery of new therapeutic agents.

One of the most intriguing aspects of this compound is its potential role in drug design and discovery. The presence of the Fmoc group, a common protective group in peptide synthesis, indicates that it may be used as a building block for more complex molecules. Additionally, the fluorene moiety is known for its fluorescence properties, which can be exploited in diagnostic and imaging applications.

Recent studies have begun to explore the pharmacological properties of 3-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-methylformamido)propanoic acid. Preliminary research suggests that it may exhibit inhibitory effects on certain enzymes and receptors involved in disease progression. For instance, its ability to interact with specific protein targets could make it a valuable candidate for developing treatments against various conditions.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, is essential for achieving the desired molecular structure. These synthetic methodologies are critical for producing sufficient quantities of the compound for further biological testing.

In addition to its potential therapeutic applications, 3-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-methylformamido)propanoic acid may also find utility in other areas of research, such as chemical biology and materials science. Its unique structural features make it a versatile molecule that can be modified and functionalized for various purposes.

The development of new pharmaceuticals is a complex process that requires extensive testing to ensure safety and efficacy. As such, 3-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-methylformamido)propanoic acid is currently undergoing rigorous evaluation in both preclinical and clinical studies. These investigations aim to determine its pharmacokinetic profile, toxicity levels, and potential therapeutic benefits.

The insights gained from these studies will be crucial for understanding the full potential of this compound and for guiding future research efforts. By leveraging cutting-edge technologies and collaborative approaches, scientists hope to unlock new possibilities for treating a wide range of diseases.

In conclusion, 3-(1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclohexyl}-N-methylformamido)propanoic acid (CAS No. 2172274-84-7) represents a significant advancement in pharmaceutical chemistry. Its complex structure and promising biological activities make it a compelling candidate for further investigation. As research continues to uncover its potential benefits, this compound may play a vital role in the development of next-generation therapeutics.